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Compound of Interest

N-(4-Acetylphenyl)piperidine-1-
Compound Name:

carboxamide
CAS No.: 651053-02-0

Cat. No.: B12613972

Get Quote

\ J

SMILES:CC(=0)C1=CC=C(NC(=0O)N2CCCCC2)C=C1 Molecular Formula: C1aH1sN20:2
Molecular Weight: 246.31 g/mol

Executive Summary & Chemical Identity

N-(4-Acetylphenyl)piperidine-1-carboxamide is a unsymmetrical urea derivative
characterized by a piperidine ring linked via a carbonyl group to a para-acetyl aniline moiety. In
medicinal chemistry, this scaffold represents a "privileged structure”—a molecular framework
capable of providing high-affinity ligands for diverse biological targets.

This specific compound is frequently utilized as a core fragment in the design of Soluble
Epoxide Hydrolase (sEH) inhibitors and TRPV1 antagonists. The urea linkage (-NH-CO-N-)
serves as a critical pharmacophore, functioning as a hydrogen bond donor/acceptor motif that
mimics the transition state of peptide bond hydrolysis or engages in key interactions within
enzyme active sites.

Physicochemical Profile (Calculated)
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Property Value Relevance

Optimal lipophilicity for oral
LogP ~1.95 bioavailability (Lipinski

compliant).

Indicates good membrane

TPSA 52.6 A2 B

permeability (<140 A2).

The urea NH is a critical donor
H-Bond Donors 1 ) I

for active site binding.

Acetyl carbonyl, Urea carbonyl,
H-Bond Acceptors 3 Piperidine nitrogen (amide-

like).

Low flexibility suggests lower
Rotatable Bonds 3

entropic penalty upon binding.

Synthetic Protocols & Methodology

To ensure high purity and scalability, we reject simple mixing methods in favor of a
Triphosgene-mediated "One-Pot" Protocol. This approach avoids the isolation of unstable
isocyanate intermediates and minimizes handling of toxic phosgene gas substitutes.

Retrosynthetic Analysis

The molecule is disconnected at the urea linkage.
e Fragment A: 4-Aminoacetophenone (Nucleophile 1)
o Fragment B: Piperidine (Nucleophile 2)[1]

o Linker Source: Triphosgene (Bis(trichloromethyl) carbonate) acting as a phosgene
equivalent.

Validated Synthesis Protocol

Objective: Synthesis of N-(4-Acetylphenyl)piperidine-1-carboxamide via in situ isocyanate

generation.
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Reagents:

4-Aminoacetophenone (1.0 eq)
Triphosgene (0.35 eq)
Piperidine (1.1 eq)
Triethylamine (EtsN) (2.5 eq)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Workflow:

Activation: Dissolve 4-Aminoacetophenone (10 mmol) in anhydrous DCM (50 mL) under
Nitrogen atmosphere. Cool to 0°C.[2]

Linker Generation: Add Triethylamine (25 mmol) followed by the slow, dropwise addition of
Triphosgene (3.5 mmol) dissolved in DCM. Critical: Maintain temperature <5°C to prevent
side reactions.

Isocyanate Formation: Stir at 0°C for 30 minutes. The formation of the intermediate 4-
acetylphenyl isocyanate can be monitored via IR (appearance of strong band at ~2270
cm1).

Coupling: Add Piperidine (11 mmol) dropwise. The reaction is exothermic; control the rate to
maintain internal temperature <10°C.

Completion: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via
TLC (Mobile phase: 30% EtOAc/Hexanes).

Work-up: Quench with saturated NaHCOs. Extract organic layer, wash with 1N HCI (to
remove unreacted amine) and Brine. Dry over Na2S0a.[2]

Purification: Recrystallize from Ethanol/Water or purify via Flash Column Chromatography
(SiO2, gradient 0-40% EtOAc in Hexanes).

Reaction Mechanism Visualization
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Figure 1: Triphosgene-mediated synthesis pathway. The reaction proceeds via an in situ
isocyanate intermediate, ensuring high yield and safety.

Structural Analysis & SAR Logic

The biological utility of N-(4-Acetylphenyl)piperidine-1-carboxamide stems from its specific
structural topology.

The Urea Pharmacophore

The central urea unit is not merely a linker; it is the primary binding determinant. In the context
of Soluble Epoxide Hydrolase (sEH) inhibition:

e Primary Interaction: The urea NH protons act as hydrogen bond donors to the catalytic
aspartate residue (Asp335 in human sEH) in the enzyme's active site.

e Secondary Interaction: The carbonyl oxygen can accept hydrogen bonds from Tyr383 or
Tyr466.

Piperidine "Right-Hand" Side

The piperidine ring provides a hydrophobic bulk that fits into the L-shaped hydrophobic pocket
of sEH or the van der Waals regions of GPCRs (like TRPV1).

» Modification Potential: The C4 position of the piperidine is a vector for optimization.[3] Adding
polar groups here (e.g., -COOH, -OH) often improves solubility without sacrificing potency
(Source 1.6).
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Acetylphenyl "Left-Hand" Side

The 4-acetyl group serves two roles:

» Electronic: It is an electron-withdrawing group (EWG), which increases the acidity of the urea
NH, thereby strengthening the hydrogen bond to the target enzyme's aspartate residue.

» Metabolic Handle: The ketone can be reduced in vivo to a secondary alcohol, altering
polarity and clearance rates.

N-(4-Acetylphenyl)piperidine-1-carboxamide

4-Acetylphenyl Group Urea Linker (-NH-CO-N-) Piperidine Ring
Increases NH Acidity Primary Pharmacophore Hydrophobic Pocket Filling
(Stronger Target Binding) H-Bond Donor to Asp335 (SEH) Improves Potency

Click to download full resolution via product page

Figure 2: Structure-Activity Relationship (SAR) decomposition. The urea linker is the critical
binding element, modulated electronically by the acetyl group.

Biological Applications & Mechanism of Action[4][5]
Soluble Epoxide Hydrolase (sH) Inhibition

This compound acts as a transition-state mimic for seH.

o Mechanism: seH hydrolyzes anti-inflammatory epoxyeicosatrienoic acids (EETSs) into inactive
diols (DHETS).

o Effect: By inhibiting sEH, the urea derivative stabilizes EET levels.[4][5][6]
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e Therapeutic Outcome: Reduction in neuropathic pain, hypertension, and inflammation.[4]
The urea core mimics the epoxide ring opening state, trapping the enzyme (Source 1.1, 1.5).

Analytical Characterization (Expected Data)

To validate the synthesis, the following spectral data must be obtained:
e 1H NMR (400 MHz, DMSO-ds):
o 0 8.65 (s, 1H, -NH-): Diagnostic urea proton, downfield due to EWG.
o 0 7.85 (d, 2H, Ar-H): Protons ortho to acetyl.
o 0 7.55 (d, 2H, Ar-H): Protons ortho to urea.
o & 3.45 (t, 4H, Piperidine N-CHy2): Distinct triplet/multiplet.
o 0 2.50 (s, 3H, CO-CHs): Acetyl methyl singlet.
o 0 1.50-1.60 (m, 6H, Piperidine C-CHz2).
e LC-MS (ESI+):

o Expected [M+H]* peak at m/z 247.15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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